Cas no 903579-41-9 (11H-Indolo[3,2-c]quinoline, 6,10-dimethyl-)

• Product Name: 11H-Indolo[3,2-c]quinoline, 6,10-dimethyl-
• CAS No: 903579-41-9
• MF: C₁₇H₁₄N₂
• MW: 246.306463718414
• CID: 854246
• Update Time: 2024-02-02

11H-Indolo[3,2-c]quinoline, 6,10-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 11H-Indolo[3,2-c]quinoline, 6,10-dimethyl-
• 11H-Indolo[3,2-c]quinoline, 6,10-dimethyl-

• Inchi： 1S/C17H14N2/c1-10-6-5-8-13-15-11(2)18-14-9-4-3-7-12(14)17(15)19-16(10)13/h3-9,19H,1-2H3
• InChI Key： REBDQDKCIHPOQZ-UHFFFAOYSA-N
• SMILES： N1C2C(=CC=CC=2)C2NC3=C(C=2C=1C)C=CC=C3C

Computed Properties

• Exact Mass: 246.116
• Monoisotopic Mass: 246.116
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 0
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 28.7A^2

Experimental Properties

• Density: 1.257±0.06 g/cm3(Predicted)
• Boiling Point: 477.6±40.0 °C(Predicted)
• pka: 15.83±0.40(Predicted)